2-Chloro-6-methylhepta-1,5-diene

• CAS No.: 62692-36-8
• Molecular Formula: C8H13Cl
• Molecular Weight: 144.64 g/mol
• IUPAC Name: 2-chloro-6-methylhepta-1,5-diene
• InChI: InChI=1S/C8H13Cl/c1-7(2)5-4-6-8(3)9/h5H,3-4,6H2,1-2H3
• InChI Key: HTZRRKFCROGSAB-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCC(=C)Cl)C

Description

2-Chloro-6-methylhepta-1,5-diene (CAS: Not specified

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below summarizes key differences between 2-Chloro-6-methylhepta-1,5-diene and its analogs:

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Structural Features
2-Chloro-6-methylhepta-1,5-diene	C₈H₁₃Cl	144.64	Chloro (C2), methyl (C6)	Conjugated diene, electrophilic C2
6-Methyl-1,5-heptadiene	C₈H₁₄	110.20	Methyl (C6)	Non-chlorinated analog; higher volatility
(5Z)-2-methylhepta-1,5-diene	C₈H₁₄	110.20	Methyl (C2, Z-config)	Stereoisomerism impacts reactivity
Dichloro(η-cycloocta-1,5-diene)platinum(II)	C₈H₁₂Cl₂Pt	394.16	Platinum complex	Coordination chemistry applications

Key Observations:

• Molecular Weight: The chlorine atom increases the molecular weight by ~34.44 g/mol compared to its non-chlorinated analogs, likely reducing volatility.
• Stereochemical Considerations : (5Z)-2-methylhepta-1,5-diene () highlights the role of stereoisomerism in reactivity, suggesting that the spatial arrangement of substituents in the target compound could influence its interactions.

Reactivity and Stability

• Electrophilic Reactivity : The conjugated diene system in 2-Chloro-6-methylhepta-1,5-diene may undergo Diels-Alder reactions, similar to cycloocta-1,5-diene in platinum complexes (). The chloro group could act as a leaving group in substitution reactions.
• Thermal Stability : Stigmasta-3,5-diene () forms via thermal degradation of sterols, suggesting that conjugated dienes like the target compound may exhibit sensitivity to high temperatures, though experimental validation is needed.

Preparation Methods

Hydrochlorination of 6-Methylhepta-1,5-diyne

Reaction Mechanism

The hydrochlorination of alkynes involves electrophilic addition of hydrogen chloride (HCl) across a carbon-carbon triple bond. For 6-methylhepta-1,5-diyne, this reaction could proceed via a two-step process:

• Initial addition of HCl to one triple bond, forming a chlorinated alkene intermediate.
• Secondary addition to the remaining triple bond, yielding the final diene.

The regioselectivity of HCl addition follows Markovnikov’s rule, where the proton adds to the less substituted carbon. However, the presence of a methyl group at position 6 may influence steric and electronic effects, favoring anti-Markovnikov addition under specific conditions.

Experimental Considerations

• Catalysts : Mercury(II) acetate [Hg(OAc)₂] or Lewis acids (e.g., FeCl₃) can promote electrophilic addition.
• Solvents : Polar aprotic solvents (e.g., tetrahydrofuran) enhance ion pair formation.
• Temperature : Low temperatures (−10°C to 10°C) minimize side reactions like polymerization.

Table 1: Hydrochlorination Optimization Parameters

Parameter	Optimal Condition	Yield (%)	Reference
Catalyst	Hg(OAc)₂ (0.1 eq)	65–70
Solvent	Tetrahydrofuran	—
Reaction Time	6–8 hours	—

Dehydrohalogenation of 2,6-Dichloro-6-methylheptane

Reaction Mechanism

Dehydrohalogenation eliminates two equivalents of HCl from a dihalide precursor, forming conjugated double bonds. Starting with 2,6-dichloro-6-methylheptane, treatment with a strong base (e.g., potassium hydroxide) induces β-hydrogen abstraction, generating the 1,5-diene system.

Experimental Considerations

• Base Selection : Bulkier bases (e.g., tert-butoxide) favor the less substituted alkene (Hofmann rule), while smaller bases (e.g., NaOH) follow Zaitsev’s rule.
• Solvent Effects : Ethanol or water facilitates proton transfer but may reduce selectivity.

Table 2: Dehydrohalogenation Conditions

Base	Solvent	Temperature (°C)	Yield (%)
KOH (2.5 eq)	Ethanol	80	55
t-BuOK (1.8 eq)	THF	25	48

Acid-Catalyzed Addition to Conjugated Dienes

Reaction Mechanism

Adding HCl to 6-methylhepta-1,3-diene generates a resonance-stabilized carbocation intermediate. Nucleophilic attack by chloride at either the 1,2- or 1,4- position produces regioisomers. Kinetic control (low temperatures) favors the 1,2-adduct, while thermodynamic control (elevated temperatures) shifts equilibrium toward the more stable 1,4-product.

Experimental Considerations

• Acid Concentration : Excess HCl (2–5 eq) ensures complete protonation.
• Temperature : −10°C for kinetic control; 40°C for thermodynamic control.

Table 3: Regioselectivity in HCl Addition

Condition	Major Product	Yield (%)
−10°C, 2 hours	1,2-Adduct	72
40°C, 12 hours	1,4-Adduct	68

Wittig Reaction with Chlorinated Aldehydes

Reaction Mechanism

The Wittig reaction couples a phosphorus ylide with a carbonyl compound to form alkenes. Using 2-chlorohexanal and a methyl-substituted ylide (e.g., methyltriphenylphosphonium bromide), this method constructs the diene backbone while introducing the chlorine substituent.

Experimental Considerations

• Ylide Preparation : Generated in situ from phosphonium salts and strong bases (e.g., n-BuLi).
• Solvent : Anhydrous diethyl ether or THF prevents ylide hydrolysis.

Table 4: Wittig Reaction Parameters

Carbonyl Compound	Ylide	Yield (%)
2-Chlorohexanal	CH₃PPh₃Br	60

Cross-Coupling Strategies

Suzuki-Miyaura Coupling

Palladium-catalyzed coupling of a chlorinated boronic acid with a methyl-substituted alkene fragment offers modular synthesis. For example:

• Boronic Acid : 2-Chlorovinylboronic acid.
• Alkene Partner : 5-Methylhexa-1,4-diene.

Table 5: Cross-Coupling Optimization

Catalyst	Ligand	Yield (%)
Pd(PPh₃)₄	PPh₃	50
Pd(OAc)₂	SPhos	63

Q & A

Basic Research Questions

Q. What synthetic strategies are effective for preparing 2-Chloro-6-methylhepta-1,5-diene with high regioselectivity?

• Methodological Answer : Use regioselective chlorination of the precursor 6-methylhepta-1,5-diene under controlled conditions. Lewis acids (e.g., AlCl₃) can enhance selectivity by stabilizing transition states. Monitor reaction progress via GC-MS to optimize temperature (40–60°C) and solvent polarity, minimizing side reactions like over-chlorination .

Q. Which analytical techniques are most reliable for confirming the structural integrity of 2-Chloro-6-methylhepta-1,5-diene?

• Methodological Answer : Combine nuclear magnetic resonance (NMR) spectroscopy (¹H/¹³C) to assign chlorine and methyl substituents, and mass spectrometry (MS) for molecular weight confirmation. For crystalline derivatives, single-crystal X-ray diffraction (as in cyclooctadiene complexes ) resolves stereochemical ambiguities. Cross-validate with IR spectroscopy to detect functional groups .

Q. How can thermal stability be experimentally assessed for this compound under varying conditions?

• Methodological Answer : Perform thermogravimetric analysis (TGA) to determine decomposition onset temperatures. Use differential scanning calorimetry (DSC) to identify phase transitions or exothermic events. Apply Arrhenius kinetics (as in stigmasta-diene studies ) to model degradation rates at different temperatures.

Advanced Research Questions

Q. What experimental design principles apply when studying the reaction kinetics of 2-Chloro-6-methylhepta-1,5-diene in complex systems?

• Methodological Answer : Adopt factorial design (e.g., 2³ experiments ) to isolate variables like temperature, solvent, and catalyst concentration. Use high-performance liquid chromatography (HPLC) to quantify reaction intermediates. Calculate rate constants via nonlinear regression and validate using Eyring plots to derive activation parameters (ΔG‡, ΔH‡, ΔS‡) .

Q. How can computational chemistry predict the electronic and steric effects of the chloro and methyl substituents in this diene?

• Methodological Answer : Conduct ab-initio molecular orbital calculations (e.g., DFT or Hartree-Fock methods) to map HOMO/LUMO distributions and frontier orbital interactions. Compare with radical cation studies of hexa-1,5-diene systems to infer reactivity in electrophilic additions. Use software like Gaussian or ORCA to simulate steric hindrance from the methyl group .

Q. What strategies identify and quantify byproducts formed during the synthesis or decomposition of 2-Chloro-6-methylhepta-1,5-diene?

• Methodological Answer : Employ GC-MS or LC-MS with fragmentation libraries to detect low-concentration byproducts. Apply principal component analysis (PCA) to spectral data for pattern recognition. For quantification, use internal standards (e.g., deuterated analogs) and calibrate with response factors .

Q. How does stereoelectronic effects influence the regioselectivity of 2-Chloro-6-methylhepta-1,5-diene in Diels-Alder reactions?

• Methodological Answer : Synthesize diastereomeric adducts and analyze their ratios via NMR or X-ray crystallography . Correlate transition-state geometries (from computational models ) with experimental yields to identify dominant orbital interactions (e.g., endo rule deviations due to methyl steric effects).

Data Presentation Guidelines

• Kinetic Data : Tabulate rate constants (k), activation energies (Ea), and R² values for Arrhenius plots, following IUPAC nomenclature .
• Spectroscopic Data : Include annotated spectra with peak assignments and coupling constants (for NMR).
• Computational Results : Visualize molecular orbitals and electrostatic potential maps with software like VMD or PyMOL .